Cas no 90324-10-0 (1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one)

1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one structure
90324-10-0 structure
Product name:1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one
CAS No:90324-10-0
MF:C9H8N4O5
MW:252.183621406555
CID:1950185
PubChem ID:9570857

1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one
    • 1-[(E)-[2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino]imidazolidin-2-one
    • 2-IMIDAZOLIDINONE, 1-(((5-NITRO-2-FUROYL)METHYLENE)AMINO)-
    • BRN 0684088
    • 1-(((5-Nitro-2-furoyl)methylene)amino)-2-imidazolidinone
    • 90324-10-0
    • 1-(5-Nitro-2-furyl-glyoxylideneamino)-2-imidazolidone
    • Inchi: InChI=1S/C9H8N4O5/c14-6(5-11-12-4-3-10-9(12)15)7-1-2-8(18-7)13(16)17/h1-2,5H,3-4H2,(H,10,15)/b11-5+
    • InChI Key: FWCHABIGPABAII-VZUCSPMQSA-N
    • SMILES: C1CN(C(=O)N1)N=CC(=O)C2=CC=C(O2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 252.049469
  • Monoisotopic Mass: 252.049469
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.713
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.714

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